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Compound of Interest

Compound Name: Dulcite-13C-3

Cat. No.: B12400624 Get Quote

For Immediate Implementation by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

Dulcite-13C-3. Given that Dulcite-13C-3 is a stable, non-radioactive, isotopically labeled

version of Dulcitol, its disposal protocol is predicated on the chemical properties of the parent

compound. Multiple safety data sheets (SDS) for Dulcitol confirm it is not classified as a

hazardous substance.[1][2] Consequently, standard laboratory chemical waste disposal

procedures for non-hazardous materials should be followed, with special attention to

institutional and local regulations that may govern isotope-labeled compounds.

Core Principles of Dulcite-13C-3 Disposal
The fundamental principle for the disposal of Dulcite-13C-3 is that stable, non-radioactive

isotope-labeled compounds are handled in the same manner as their unlabeled counterparts.

[3] The key is to adhere to your institution's specific guidelines for chemical waste and to

maintain clear and accurate labeling to prevent accidental mishandling.

Quantitative Data: Physical and Chemical Properties
of Dulcitol
For safe handling and disposal, a clear understanding of Dulcitol's physical and chemical

properties is essential. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C₆H₁₄O₆

Molecular Weight 182.17 g/mol

Melting Point 188 - 189 °C

Boiling Point 275 - 280 °C

Solubility in Water 50 mg/mL

Appearance White crystalline powder

Odor Odorless

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the safe disposal of Dulcite-13C-3.

1. Waste Identification and Segregation:

Confirm that the Dulcite-13C-3 waste is not mixed with any hazardous materials, such as
flammable solvents, corrosive acids or bases, or toxic chemicals.
If the Dulcite-13C-3 is in a solution, identify all components of the solution to determine the
appropriate waste stream.
Segregate the non-hazardous Dulcite-13C-3 waste from other laboratory waste streams.

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE, including safety
glasses, a lab coat, and gloves.

3. Containerization:

Use a chemically compatible and clearly labeled waste container. The original container, if in
good condition, is often a suitable choice.
The container must be in good condition, with a secure, leak-proof lid.
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4. Labeling:

Label the waste container clearly and accurately. The label should include:
The full chemical name: "Dulcite-13C-3" or "Galactitol-13C-3"
The quantity of the waste.
The date of disposal.
A statement indicating that it is non-hazardous waste.

5. Storage Pending Disposal:

Store the labeled waste container in a designated waste accumulation area within the
laboratory.
Ensure the storage area is away from incompatible materials.

6. Final Disposal:

Follow your institution's specific procedures for the disposal of non-hazardous chemical
waste. This may include:
Direct disposal in the regular laboratory trash if permitted by your institution for non-
hazardous solids.
Collection by your institution's Environmental Health and Safety (EHS) department.
Do not dispose of solid Dulcite-13C-3 down the drain. While highly soluble in water, this is
not a recommended practice for solid chemical waste.
For solutions containing Dulcite-13C-3, disposal down the sanitary sewer may be
permissible if the solution is aqueous, non-hazardous, and within the pH limits set by your
local wastewater authority. Always consult your institution's EHS guidelines before drain
disposal of any chemical solution.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Dulcite-13C-3.
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Start: Dulcite-13C-3 Waste Generated

Is the waste mixed with
hazardous materials?

Wear appropriate PPE
(gloves, safety glasses, lab coat)

No

Follow Hazardous Waste
Disposal Procedures

Yes

Place in a sealed, compatible,
and labeled container

labellabel

Label with:
- Chemical Name (Dulcite-13C-3)

- Non-Hazardous
- Quantity and Date

Store in designated
waste accumulation area

Consult Institutional EHS Guidelines
for Non-Hazardous Waste

Is the waste a solution?

Dispose in
regular lab trash

(if permitted for solids)

End

Arrange for EHS
waste pickup

No (Solid)

Permissible for drain disposal
(if aqueous, non-hazardous,

and pH neutral)?

Yes

No

Dispose down sanitary sewer
with copious amounts of water

Yes

Click to download full resolution via product page

Caption: Disposal workflow for Dulcite-13C-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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